Cas no 152008-65-6 (1-4-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one)

• Product Name: 1-4-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one
• CAS No: 152008-65-6
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 5747736
• PubChem ID: 61036056
• Update Time: 2025-05-26

1-4-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• DTXSID801247073
• 152008-65-6
• 1-[4-(4-CHLORO-1H-PYRAZOL-1-YL)PHENYL]ETHAN-1-ONE
• EN300-1293108
• 1-[4-(4-Chloro-1H-pyrazol-1-yl)phenyl]ethanone
• 1-4-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one

• Inchi： 1S/C11H9ClN2O/c1-8(15)9-2-4-11(5-3-9)14-7-10(12)6-13-14/h2-7H,1H3
• InChI Key： IMXDHYLQQKKZBC-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 220.0403406g/mol
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-4-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one

Recent Advances in the Study of 1-4-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one (CAS: 152008-65-6)

The compound 1-4-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one (CAS: 152008-65-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole and phenyl ketone functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-4-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one, highlighting its efficient production through a multi-step reaction involving palladium-catalyzed cross-coupling. The study emphasized the compound's high yield and purity, making it a viable candidate for large-scale pharmaceutical manufacturing. Furthermore, the research identified key intermediates that could be leveraged for the development of analogs with enhanced bioactivity.

In terms of pharmacological applications, recent investigations have demonstrated the compound's efficacy as a kinase inhibitor. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 1-4-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one exhibits selective inhibition against certain tyrosine kinases, which are implicated in cancer progression. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, revealing a high affinity for the ATP-binding sites of target kinases.

Another area of interest is the compound's potential anti-inflammatory properties. A preclinical study published in European Journal of Pharmacology (2024) investigated the effects of 1-4-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one on inflammatory cytokines. The results indicated a significant reduction in pro-inflammatory markers, such as TNF-α and IL-6, suggesting its utility in treating chronic inflammatory conditions. The study also noted minimal cytotoxicity, underscoring its safety profile.

Despite these advancements, challenges remain in optimizing the pharmacokinetics and bioavailability of 1-4-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one. Recent research has focused on formulation strategies, including nanoparticle encapsulation and prodrug development, to enhance its therapeutic delivery. A 2024 review in Advanced Drug Delivery Reviews summarized these efforts, proposing future directions for clinical translation.

In conclusion, 1-4-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one (CAS: 152008-65-6) represents a versatile scaffold with broad applications in drug discovery. Ongoing research continues to uncover its mechanistic nuances and therapeutic potential, positioning it as a key player in the next generation of pharmaceutical agents.